1-(2-ethylphenyl)-4-{1-[2-(3-methylphenoxy)ethyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one

• Molecular Formula: C28H29N3O2
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 1-(2-ethylphenyl)-4-[1-[2-(3-methylphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C28H29N3O2/c1-3-21-10-4-6-13-25(21)31-19-22(18-27(31)32)28-29-24-12-5-7-14-26(24)30(28)15-16-33-23-11-8-9-20(2)17-23/h4-14,17,22H,3,15-16,18-19H2,1-2H3
• InChI Key: CKMOXXFASMWQLF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCOC5=CC=CC(=C5)C

Description

• This compound is a complex organic molecule with a unique structure. Let’s break it down:
  • The core structure consists of a benzimidazole ring fused with a pyrrolidinone ring.
  • Attached to the benzimidazole ring, we have an ethylphenyl group.
  • Further, there’s a 3-methylphenoxyethyl side chain.
• Overall, it combines features from different chemical classes, making it intriguing for research and applications.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Investigate its reactivity, stereochemistry, and novel derivatives.

Biology: Explore its interactions with biological macromolecules (e.g., proteins, DNA).

Medicine: Assess its potential as a drug candidate (e.g., antiviral, anticancer).

Industry: Evaluate its use in materials science (e.g., polymers, catalysts).

Mechanism of Action

Targets: It likely interacts with specific , , or .

Pathways: Investigate its effects on , , or .

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: Highlight its distinct features compared to these analogs.